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Compound of Interest

Compound Name: Neodymium--nickel (2/7)
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Abstract: This document provides detailed application notes and experimental protocols for the
high-pressure synthesis of neodymium-nickel (Nd-Ni) hydrides. It is intended for researchers
and scientists in materials science and chemistry. While direct applications in drug
development are not established, a section on the catalytic potential of related metal hydrides
in organic synthesis is included for relevance to drug development professionals. The protocols
cover synthesis at both moderate pressures using a Sieverts' type apparatus and at very high
pressures (GPa range) using a Diamond Anvil Cell (DAC). Due to the limited availability of
specific data for the Nd-Ni-H system in public literature, data from analogous rare earth-nickel
systems, such as LaNis and CeNis, are used for illustrative purposes.

Application Notes
Introduction to Neodymium-Nickel Hydrides

Neodymium-nickel alloys are part of the broader family of rare earth-transition metal
intermetallic compounds. These materials are of significant interest for their ability to absorb
and desorb large quantities of hydrogen, forming metal hydrides. The most studied analogues,
such as LaNis, reversibly absorb hydrogen at near-ambient temperatures and pressures,
making them archetypal materials for hydrogen storage applications.

The hydrogenation process involves the dissociation of H2 molecules on the alloy surface and
the subsequent incorporation of hydrogen atoms into the crystal lattice, occupying interstitial
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sites. This absorption is typically reversible and is accompanied by a significant expansion of

the unit cell volume. High pressure is a key thermodynamic variable used to overcome

activation barriers and synthesize novel hydride phases with higher hydrogen content and

unique physical properties that are not accessible under ambient conditions.[1]

Potential Applications

Hydrogen Storage: The primary application for Nd-Ni hydrides is solid-state hydrogen
storage. The ability to store hydrogen in a solid matrix at lower pressures than compressed
gas offers significant safety and volume advantages.

Rechargeable Batteries: Neodymium is a common component in the mischmetal used for
the negative electrode (anode) in Nickel-Metal Hydride (NiMH) batteries.[2] The electrode’'s
function is based on the reversible electrochemical formation and decomposition of the metal
hydride.

Magnetic Materials: Neodymium is a key element in high-strength permanent magnets
(Ndz2Fe14B). The introduction of hydrogen into the lattice of magnetic materials can
significantly alter their properties, such as the Curie temperature and magnetic anisotropy.
High-pressure synthesis allows for the exploration of new magnetic phases in the Nd-Ni-H
system.

Catalysis in Organic Synthesis: While specific applications for Nd-Ni hydrides are not well-
documented, related transition metal hydrides are crucial intermediates in a vast number of
catalytic reactions.[3] For professionals in drug development, the potential of these materials
as catalysts for hydrogenation, C-C bond formation, and other transformations is of interest.
[4][5] Nickel-catalyzed reactions, in particular, are gaining prominence in organic synthesis
due to the low cost and unique reactivity of nickel.[5] The hydride serves as a source of
activated hydrogen for reducing functional groups, a critical step in the synthesis of many
pharmaceutical compounds.

Quantitative Data (lllustrative)

Specific pressure-composition-temperature (PCT) and structural data for Nd-Ni hydrides are

not readily available. The following tables present data for the analogous and well-studied

LaNis and CeNis-based systems to illustrate the typical properties and changes observed upon

hydrogenation.
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Table 1: Crystal Structure Data for LaNis Before and After Hydrogenation.

Crystal Space
Compound

System Group
LaNis Hexagonal P6/mmm

Lattice .

Unit Cell Volume
Parameters .

) Volume (A®) Expansion
(a, cinA)
a=5.017, c
6.8 -

= 3.986

| LaNisHe (B-phase) | Trigonal | P31m |a=5.41,¢c=4.31|109.2 | ~25.8% |

Table 2: Thermodynamic Properties for Hydrogen Absorption in CeNis-xCrx Alloys. Data
derived from Van't Hoff plots based on PCT measurements.[2]

Hydrogen Capacity

Enthalpy of Entropy of Hydride

Compound (Wt. %) Hydride Formation Formation (AS,
. 70
(AH, kd/mol H2) JIK-mol H2)
CeNiaCr ~1.1 -28.5 -105.2
CeNisCr2 ~1.2 -31.4 -108.7

Experimental Protocols

Protocol 1: Moderate-Pressure Synthesis & PCT
Measurement (Sieverts' Apparatus)

This protocol describes the synthesis of Nd-Ni hydride at pressures typically up to 100 bar and

the subsequent measurement of pressure-composition-isotherms (PCT).

Methodology:

e Precursor Preparation:

o Synthesize the parent Nd-Ni intermetallic alloy (e.g., NdNis) by arc melting high-purity

neodymium and nickel under an inert argon atmosphere.
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o Mechanically grind the resulting ingot into a fine powder (<100 pm) inside a glovebox to
prevent oxidation.

o Activation:

o

Load a precisely weighed amount of the alloy powder (~1-2 g) into the sample holder of
the Sieverts' apparatus.[2]

o Heat the sample under high vacuum (e.g., 10~> torr) to ~200°C for several hours to
remove surface contaminants and adsorbed gases.[2]

o Cool the sample to room temperature and expose it to high-purity hydrogen gas at
moderate pressure (e.g., 30 bar).

o Perform several hydrogen absorption/desorption cycles to fully activate the material,
creating fresh surfaces for reaction.

e PCT Measurement:

[e]

Place the sample holder in a thermostatic bath to maintain a constant temperature.

o Evacuate the system, including the calibrated reservoir of known volume.

o Fill the reservoir with a known pressure of hydrogen gas.

o Open the valve between the reservoir and the sample holder, allowing the alloy to absorb
hydrogen.

o Monitor the pressure drop until it stabilizes (reaches equilibrium). The amount of absorbed
hydrogen is calculated from the pressure change using the ideal gas law.

o Repeat this process with incremental additions of hydrogen to construct the absorption
isotherm.

o To measure the desorption isotherm, incrementally increase the volume of the system to
release hydrogen from the saturated hydride.
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Protocol 2: Very High-Pressure Synthesis (Diamond
Anvil Cell)

This protocol is for synthesizing novel hydride phases at extreme pressures (giga-pascals).
Methodology:
e DAC Preparation:

o Select a metal gasket (e.g., rhenium) and pre-indent it between the two diamond anvils to
the desired thickness (~50 pm).[6]

o Drill a sample chamber hole (100-200 um diameter) in the center of the indentation.[6]

o Place a small ruby sphere into the chamber to serve as a pressure calibrant via laser
fluorescence.

e Sample Loading:
o Compress a small amount of the precursor Nd-Ni alloy powder to a thin foil (~10 pum).
o Place a small piece of this foil into the sample chamber along with the ruby ball.

e Hydrogen Loading:
o Place the open DAC into a specialized loading system.[7]

o Cool the DAC to cryogenic temperatures (e.g., using liquid helium) to condense high-purity
hydrogen gas into the sample chamber.[8]

o Once the chamber is filled with liquid or solid hydrogen, mechanically close the DAC to
seal the chamber, trapping the hydrogen and the sample.[7][8]

e Pressurization and Synthesis:

o Increase the force on the diamonds at room temperature to raise the pressure to the target
value (e.g., 10-50 GPa). Monitor the pressure by measuring the shift in the ruby
fluorescence peak.
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o If heating is required to overcome kinetic barriers, focus a high-power infrared laser onto
the sample through the transparent diamond anvil.[9][10] This can raise the sample
temperature to thousands of degrees while under pressure.

o The formation of new hydride phases can be monitored in-situ using techniques like
synchrotron X-ray diffraction or Raman spectroscopy.[1][6]

Mandatory Visualizations

Experimental Workflows

// Node Definitions Alloy [label="Nd-Ni Alloy\nPreparation", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Grind [label="Grinding\n(in Glovebox)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Load [label="Load into Sieverts'\nApparatus", fillcolor="#FBBC05",
fontcolor="#202124"]; Activate [label="Activation\n(Vacuum + Heat)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Cycle [label="Hydrogen Cycling", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; PCT [label="Isothermal PCT\nMeasurement", fillcolor="#34A853",
fontcolor="#FFFFFF"]; Data [label="Thermodynamic Data\n(AH, AS)", fillcolor="#34A853",
fontcolor="#FFFFFF"];

I/l Edges Alloy -> Grind [arrowhead=normal, color="#5F6368"]; Grind -> Load
[arrowhead=normal, color="#5F6368"]; Load -> Activate [arrowhead=normal, color="#5F6368"];
Activate -> Cycle [arrowhead=normal, color="#5F6368"]; Cycle -> PCT [arrowhead=normal,
color="#5F6368"]; PCT -> Data [arrowhead=normal, color="#5F6368"]; }

Caption: Workflow for moderate-pressure hydride synthesis.

/I Node Definitions Gasket [label="Gasket Prep\n& Drilling", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Load [label="Load Sample\n& Ruby", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Cryo [label="Cryogenic Hz\nLoading", fillcolor="#FBBCO05",
fontcolor="#202124"]; Seal [label="Seal DAC", fillcolor="#FBBCO05", fontcolor="#202124"];
Pressurize [label="Pressurize to\nTarget GPa", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Heat [label="Laser Heating\n(Optional)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analyze
[label="In-situ Analysis\n(XRD, Raman)", fillcolor="#34A853", fontcolor="#FFFFFF"];

/I Edges Gasket -> Load [arrowhead=normal, color="#5F6368"]; Load -> Cryo
[arrowhead=normal, color="#5F6368"]; Cryo -> Seal [arrowhead=normal, color="#5F6368"];
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Seal -> Pressurize [arrowhead=normal, color="#5F6368"]; Pressurize -> Heat
[arrowhead=normal, color="#5F6368"]; Heat -> Analyze [arrowhead=normal, color="#5F6368"];
Pressurize -> Analyze [style=dashed, arrowhead=normal, color="#5F6368"]; }

Caption: Workflow for very high-pressure synthesis in a DAC.

Logical Relationship

// Node Definitions Hydride [label="Metal Hydride\n(e.g., Nd-Ni-H)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Properties [label="Properties:\n- Hz Dissociation\n- H Atom Mobility\n-
Surface Chemistry", fillcolor="#FBBCO05", fontcolor="#202124"]; Catalysis [label="Catalytic
Applications”, fillcolor="#34A853", fontcolor="#FFFFFF"]; Reactions [label="Organic
Reactions:\n- Hydrogenation\n- C-C Coupling\n- N-N Coupling", fillcolor="#F1F3F4",
fontcolor="#202124", shape=ellipse]; DrugDevV [label="Drug Development\n& Synthesis",
fillcolor="#EA4335", fontcolor="#FFFFFF"];

/I Edges Hydride -> Properties [arrowhead=normal, color="#5F6368"]; Properties -> Catalysis
[arrowhead=normal, color="#5F6368"]; Catalysis -> Reactions [arrowhead=normal,
color="#5F6368"]; Reactions -> DrugDev [arrowhead=normal, color="#5F6368"]; }

Caption: Role of metal hydrides in catalysis for organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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